2-(1-Piperazinyl)-6-(3-thienyl)pyrazine

• Molecular Formula: C12H14N4S
• Molecular Weight: 246.33 g/mol
• IUPAC Name: 2-piperazin-1-yl-6-thiophen-3-ylpyrazine
• InChI: InChI=1S/C12H14N4S/c1-6-17-9-10(1)11-7-14-8-12(15-11)16-4-2-13-3-5-16/h1,6-9,13H,2-5H2
• InChI Key: RAEQXHULDSJJES-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=NC(=CN=C2)C3=CSC=C3

Description

2-(1-Piperazinyl)-6-(3-thienyl)pyrazine is a useful research compound. Its molecular formula is C12H14N4S and its molecular weight is 246.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of the product from step 1 above (1.04 g, 5.29 mmol), piperazine (1.32 g, 15.3 mmol), and K2CO3 (0.81 g, 5.82 mmol) in acetonitrile (6 mL) was heated in a sealed pyrex flask at 85° C. for 8.5 h. The reaction mixture was diluted with dichloromethane, filtered, and concentated in vacuo. The semi-solid residue was purified by column chromatography on silica gel (18×5 cm) using CHCl3/MeOH (9:1)